- 2,4-Diaminopyrimidine bicycles for treating cancer, World Intellectual Property Organization, , ,
Cas no 959237-64-0 (2,4-Dichloro-8-fluoroquinazoline)
959237-64-0 structure
Product Name:2,4-Dichloro-8-fluoroquinazoline
CAS No:959237-64-0
MF:C8H3Cl2FN2
MW:217.02722287178
MDL:MFCD09954886
CID:827252
PubChem ID:10330947
Update Time:2024-10-25
2,4-Dichloro-8-fluoroquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dichloro-8-fluoroquinazoline
- 2,4-DICHLORO-8-FLUORO-QUINAZOLINE
- PubChem18749
- VXSUTXKJWJUPLJ-UHFFFAOYSA-N
- SB13558
- VZ22533
- SY007267
- ST2409100
- AB1000936
- AB0027890
- W9789
- 2,4-Dichloro-8-fluoroquinazoline (ACI)
- DB-080370
- DTXCID80389042
- DTXSID20438220
- AS-30782
- EN300-3253334
- 959237-64-0
- MFCD09954886
- CS-W003702
- AKOS015897247
- J-507172
- Z1269172192
- SCHEMBL8225421
-
- MDL: MFCD09954886
- Inchi: 1S/C8H3Cl2FN2/c9-7-4-2-1-3-5(11)6(4)12-8(10)13-7/h1-3H
- InChI Key: VXSUTXKJWJUPLJ-UHFFFAOYSA-N
- SMILES: FC1C2C(=C(N=C(N=2)Cl)Cl)C=CC=1
Computed Properties
- Exact Mass: 215.96600
- Monoisotopic Mass: 215.9657317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8
- XLogP3: 3.6
Experimental Properties
- Boiling Point: 277.3°C at 760 mmHg
- PSA: 25.78000
- LogP: 3.07570
2,4-Dichloro-8-fluoroquinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY007267-0.25g |
2,4-Dichloro-8-fluoroquinazoline |
959237-64-0 | >95% | 0.25g |
¥648.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY007267-1g |
2,4-Dichloro-8-fluoroquinazoline |
959237-64-0 | >95% | 1g |
¥1666.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY007267-5g |
2,4-Dichloro-8-fluoroquinazoline |
959237-64-0 | >95% | 5g |
¥5063.00 | 2025-04-11 | |
| Chemenu | CM102409-1g |
2,4-dichloro-8-fluoroquinazoline |
959237-64-0 | 97% | 1g |
$280 | 2021-08-06 | |
| TRC | D580250-50mg |
2,4-dichloro-8-fluoroquinazoline |
959237-64-0 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D580250-100mg |
2,4-dichloro-8-fluoroquinazoline |
959237-64-0 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D580250-500mg |
2,4-dichloro-8-fluoroquinazoline |
959237-64-0 | 500mg |
$ 250.00 | 2022-06-05 | ||
| Apollo Scientific | PC510014-250mg |
2,4-Dichloro-8-fluoroquinazoline |
959237-64-0 | 250mg |
£69.00 | 2025-02-21 | ||
| Apollo Scientific | PC510014-1g |
2,4-Dichloro-8-fluoroquinazoline |
959237-64-0 | 1g |
£163.00 | 2025-02-21 | ||
| Apollo Scientific | PC510014-5g |
2,4-Dichloro-8-fluoroquinazoline |
959237-64-0 | 5g |
£654.00 | 2025-02-21 |
2,4-Dichloro-8-fluoroquinazoline Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride , Phosphorus pentachloride
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Diisopropylethylamine , Phosphorus oxychloride ; rt
Reference
- Synthesis and biological evaluation of 2,4-diaminoquinazoline derivatives as novel heat shock protein 90 inhibitors, Bioorganic & Medicinal Chemistry Letters, 2011, 21(6), 1593-1597
Production Method 3
Reaction Conditions
1.1 Solvents: Acetic acid , Water ; 35 °C; 3 h, 35 °C; 35 °C → 0 °C
1.2 Reagents: Sodium hydroxide ; 0 °C; < 40 °C
1.3 Reagents: Hydrogen ion Solvents: Water ; pH 3, heated
1.4 Reagents: N,N-Dimethylaniline , Phosphorus oxychloride ; 5 h, 130 °C; 130 °C → rt
1.5 Reagents: Water ; cooled
1.2 Reagents: Sodium hydroxide ; 0 °C; < 40 °C
1.3 Reagents: Hydrogen ion Solvents: Water ; pH 3, heated
1.4 Reagents: N,N-Dimethylaniline , Phosphorus oxychloride ; 5 h, 130 °C; 130 °C → rt
1.5 Reagents: Water ; cooled
Reference
- Preparation of triazoloquinazolinamines as adenosine A2a receptor antagonists, World Intellectual Property Organization, , ,
2,4-Dichloro-8-fluoroquinazoline Raw materials
2,4-Dichloro-8-fluoroquinazoline Preparation Products
2,4-Dichloro-8-fluoroquinazoline Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
959237-64-0 (2,4-Dichloro-8-fluoroquinazoline) Related Products
- 16499-62-0(4-Chloro-7-fluoroquinazoline)
- 87611-00-5(2,4-Dichloro-5-fluoroquinazoline)
- 134517-57-0(2,4-Dichloro-6-fluoroquinazoline)
- 1404365-01-0(4-Chloro-8-fluoro-2-methylquinazoline)
- 174566-16-6(2,4,7-Trichloro-6-fluoroquinazoline)
- 174566-15-5(2,4-Dichloro-7-fluoroquinazoline)
- 16499-61-9(4-chloro-6-fluoro-quinazoline)
- 1388603-94-8(4-chloro-6,8-difluoro-quinazoline)
- 124429-27-2(4-Chloro-8-fluoroquinazoline)
- 774212-69-0(2,4-Dichloro-6,7-difluoroquinazoline)
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